Cas no 2200258-97-3 ([(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride)

• Product Name: [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride
• CAS No: 2200258-97-3
• MF: C₇H₁₄ClNO
• MW: 163.6452
• CID: 4759983
• PubChem ID: 139026361
• Update Time: 2025-05-21

[(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride
• (S)-(5-Azaspiro[2.4]heptan-6-yl)methanol hydrochloride
• [(6S)-5-azaspiro[2.4]heptan-6-yl]methanol hydrochloride
• E81243
• 2200258-97-3
• Z3754707539
• CS-0103911
• EN300-7432150

• Inchi： 1S/C7H13NO.ClH/c9-4-6-3-7(1-2-7)5-8-6;/h6,8-9H,1-5H2;1H/t6-;/m0./s1
• InChI Key： YDQCMOHHMKDVML-RGMNGODLSA-N
• SMILES： Cl[H].O([H])C([H])([H])[C@]1([H])C([H])([H])C2(C([H])([H])N1[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride

Recent Advances in the Study of [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride (CAS: 2200258-97-3)

The compound [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride (CAS: 2200258-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro[2.4]heptane core, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of high interest for researchers.

One of the key areas of investigation has been the synthetic routes to [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the compound. The researchers employed a chiral auxiliary approach, followed by a stereoselective reduction, to achieve high enantioselectivity. This advancement is critical for scaling up production and ensuring the consistency of the compound for further pharmacological testing.

Pharmacological studies have revealed that [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride exhibits notable activity as a modulator of neurotransmitter receptors. In vitro and in vivo experiments demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. Additionally, preliminary data from a 2024 study indicated that the compound may also interact with NMDA receptors, opening new avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its neurological applications, [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride has shown antimicrobial properties. A recent preprint highlighted its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding that could lead to the development of new antibiotics in an era of increasing antimicrobial resistance.

Despite these promising findings, challenges remain in the development of [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride as a therapeutic agent. Pharmacokinetic studies have indicated relatively low oral bioavailability, prompting researchers to explore prodrug strategies and novel formulation techniques. Furthermore, comprehensive toxicity studies are still underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, [(6S)-5-Azaspiro[2.4]heptan-6-yl]methanol;hydrochloride represents a compelling case study in modern drug discovery. Its unique structural features and diverse biological activities make it a valuable scaffold for further medicinal chemistry optimization. As research progresses, this compound may pave the way for innovative treatments in neurology and infectious disease, addressing unmet medical needs in these critical areas.